2-(2-methoxyphenyl)-N-2-naphthylacetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C19H17NO2/c1-22-18-9-5-4-8-16(18)13-19(21)20-17-11-10-14-6-2-3-7-15(14)12-17/h2-12H,13H2,1H3,(H,20,21)
• InChI Key: PSTODPXVXFLNPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H17NO2
• DSSTOX Substance ID: DTXSID101266345
• Molecular Weight: 291.3 g/mol
• CAS RN: 434305-76-7

Description

2-(2-methoxyphenyl)-N-2-naphthylacetamide, also known as MNAN, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. MNAN belongs to the class of N-acylanthranilic acid derivatives, which have been studied for their anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-N-2-naphthylacetamide is not fully understood, but it is thought to involve the modulation of various signaling pathways in the body. 2-(2-methoxyphenyl)-N-2-naphthylacetamide has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ) pathway, which is involved in regulating inflammation and glucose metabolism. 2-(2-methoxyphenyl)-N-2-naphthylacetamide also modulates the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-N-2-naphthylacetamide has been shown to have various biochemical and physiological effects in animal models. 2-(2-methoxyphenyl)-N-2-naphthylacetamide has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. 2-(2-methoxyphenyl)-N-2-naphthylacetamide has also been shown to improve glucose metabolism and insulin sensitivity, which may have implications for the treatment of metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-methoxyphenyl)-N-2-naphthylacetamide is its synthetic nature, which allows for precise control over its chemical properties. 2-(2-methoxyphenyl)-N-2-naphthylacetamide is also stable and has a long shelf life, making it a viable compound for research purposes. However, one limitation of 2-(2-methoxyphenyl)-N-2-naphthylacetamide is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several potential future directions for research on 2-(2-methoxyphenyl)-N-2-naphthylacetamide. One area of interest is the potential use of 2-(2-methoxyphenyl)-N-2-naphthylacetamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-(2-methoxyphenyl)-N-2-naphthylacetamide's neuroprotective properties make it a promising candidate for further investigation in this area. Another potential future direction is the exploration of 2-(2-methoxyphenyl)-N-2-naphthylacetamide's anti-inflammatory and analgesic properties for the treatment of chronic pain and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-methoxyphenyl)-N-2-naphthylacetamide and its effects on various signaling pathways in the body.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-2-naphthylacetamide involves the reaction of 2-methoxyaniline with 2-naphthoic acid in the presence of a coupling reagent and a base. The resulting product is then acetylated with acetic anhydride to yield 2-(2-methoxyphenyl)-N-2-naphthylacetamide. The synthesis of 2-(2-methoxyphenyl)-N-2-naphthylacetamide has been optimized to improve yield and purity, making it a viable compound for research purposes.

Scientific Research Applications

2-(2-methoxyphenyl)-N-2-naphthylacetamide has been studied for its potential therapeutic applications in various fields. In neuroscience, 2-(2-methoxyphenyl)-N-2-naphthylacetamide has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease and stroke. 2-(2-methoxyphenyl)-N-2-naphthylacetamide has also been investigated for its anti-inflammatory and analgesic properties, with studies showing its effectiveness in reducing pain and inflammation in animal models of arthritis and neuropathic pain.